Cas no 194282-74-1 (2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile)

• Product Name: 2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• CAS No: 194282-74-1
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 1386860
• PubChem ID: 2834993
• Update Time: 2025-04-20

2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• 2-Amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitril
• 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile, 2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-
• Oprea1_647769
• 194282-74-1
• STL360868
• 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile,2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-
• CHEMBL2282426
• AKOS002170257
• 2-amino-7-methyl-4-(4-methylphenyl)-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• AKOS016295575

• Inchi： 1S/C17H14N2O3/c1-9-3-5-11(6-4-9)14-12(8-18)16(19)22-13-7-10(2)21-17(20)15(13)14/h3-7,14H,19H2,1-2H3
• InChI Key： AIVRDDXFJPHMMT-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(C)=CC=2)C2C(=O)OC(C)=CC1=2)N

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.34